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Compound of Interest

Compound Name: 2-Chloro-8-methylquinazoline
Cat. No.: B11912324
Get Quote

Executive Summary & Chemical Identity

Objective: To provide a scientifically rigorous, step-by-step protocol for the safe disposal of 2-
Chloro-8-methylquinazoline. This guide addresses the specific reactivity profile of the 2-
chloroquinazoline scaffold, prioritizing the prevention of uncontrolled hydrolysis and ensuring
compliance with hazardous waste regulations.

Chemical Profile:

Chemical Name: 2-Chloro-8-methylquinazoline[1][2][3][4][5][6][7]
« CAS Number: 1169786-94-0[1][2][41[5][71(8]

¢ Molecular Formula: CoH7CIN2[4][8]

e Molecular Weight: 178.62 g/mol [8]

 Structural Hazard: The chlorine atom at the C2 position is highly electrophilic. It is
susceptible to nucleophilic attack (hydrolysis) by water or alcohols, which releases
hydrochloric acid (HCI) and generates the corresponding quinazolinone.
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Hazard Characterization & Pre-Disposal Assessment

Before initiating disposal, you must characterize the waste stream. The high reactivity of the C-
Cl bond dictates the segregation strategy.

Hazard Class GHS Classification (Inferred)  Operational Implication

Wear double nitrile gloves and

Corrosivity Skin Corr. 1C / Eye Dam. 1 )
face shield.
DO NOT mix with aqueous
Reactivity Water Reactive (Slow) waste streams without
neutralization.
o ] Use a fume hood for all
Toxicity Acute Tox. 4 (Oral/Inhalation)

transfers.

Disposal Decision Logic (Workflow)

The following decision tree outlines the correct disposal path based on the physical state of the
waste.
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Waste Identification:
2-Chloro-8-methylquinazoline

Determine Physical State

Solid Waste Liquid Waste
(Pure Substance) (Mother Liquor/Solvent)
Double-bag in LDPE Segregate from Aqueous Waste

Place in Fiber/Poly Drum (Prevent Hydrolysis)

N

Label: 'Toxic, Corrosive,
Halogenated Organic'

Final Disposal:

High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision logic for segregating and packaging 2-Chloro-8-methylquinazoline waste.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound)

Use this for expired shelf stock or solid synthesis residues.

o PPE Requirement: Nitrile gloves (double layer), lab coat, safety goggles, and N95 dust mask
or fume hood sash lowered.

e Primary Containment: Transfer the solid into a clear Low-Density Polyethylene (LDPE) bag.
Twist and tape the neck of the bag to seal.
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e Secondary Containment: Place the sealed bag into a secondary LDPE bag (double-bagging)
to prevent external contamination.

e Waste Drum: Deposit into a wide-mouth high-density polyethylene (HDPE) or fiber drum
designated for "Solid Toxic/Corrosive Organic Waste."

» Labeling: Affix a hazardous waste tag detailing:
o Constituents: 2-Chloro-8-methylquinazoline (100%).

o Hazards: Toxic, Corrosive.

Protocol B: Liquid Waste (Reaction Mixtures/Mother Liquors)

Use this for solvents containing the compound (e.g., DCM, THF, Ethyl Acetate).

Segregation (CRITICAL):

o Do NOT pour into the general "Aqueous Waste" container. The compound will hydrolyze,
generating heat and HCI gas, which can pressurize the container.

o Do NOT mix with strong oxidizers (e.g., Nitric acid) or strong bases.

o Container Selection: Use a dedicated HDPE jerrycan or glass bottle (if volume < 4L) labeled
"Halogenated Organic Solvents."

e pH Check: If the waste stream is acidic (due to partial hydrolysis), neutralize carefully with
solid Sodium Bicarbonate (NaHCOs3) before sealing the container. Add base slowly to avoid
foaming.

o Sealing: Ensure the cap is vented if there is any risk of ongoing reaction; otherwise, seal
tightly.

Protocol C: Spill Cleanup & Deactivation

Immediate response for benchtop spills.

 |solate: Evacuate the immediate area and post "Do Not Enter" signage.
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¢ Neutralize:

o Cover the spill with a 1:1 mixture of Sodium Carbonate (soda ash) and Clay absorbent
(kitty litter).

o Scientific Rationale: The carbonate neutralizes any HCI generated by ambient moisture
hydrolysis, while the clay absorbs the organic bulk.

e Collect: Scoop the resulting slurry into a wide-mouth jar.

o Clean: Wipe the surface with a 5% Sodium Bicarbonate solution, followed by water. Treat all

wipes as solid hazardous waste.

Scientific Rationale: The Hydrolysis Hazard

Understanding the mechanism is vital for safety. The 2-chloro position is activated by the ring
nitrogens, making it a good leaving group.

H20 / Moisture
(Nucleophile)

_—_—————————

2-Chloro-8-methylquinazoline + H20 _ ! Tetrahedral : -Cl_l 8-Methylquinazolin-4(3H)-one
(Electrophile) I Intermediate + HCI (Gas/Acid)

Click to download full resolution via product page

Figure 2: Hydrolysis mechanism. Note the generation of HCI, which necessitates acid-resistant
PPE and segregation from acid-sensitive waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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